Cas no 25022-78-0 (Heptadecanoic acid, 2-hydroxy-)

Heptadecanoic acid, 2-hydroxy- structure
25022-78-0 structure
Product Name:Heptadecanoic acid, 2-hydroxy-
CAS No:25022-78-0
MF:C17H34O3
MW:286.45006608963
CID:1423713
PubChem ID:5282906
Update Time:2025-04-20

Heptadecanoic acid, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Heptadecanoic acid, 2-hydroxy-
    • 2-hydroxyheptadecanoic acid
    • 2-hydroxy-heptadecanoic acid
    • 2-hydroxymargaric acid
    • CHEBI:84854
    • LMFA01050052
    • SCHEMBL506394
    • DTXSID10415247
    • 25022-78-0
    • Q27158122
    • 28983-49-5
    • KUZABABLVHWUGR-UHFFFAOYSA-N
    • Inchi: 1S/C17H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(18)17(19)20/h16,18H,2-15H2,1H3,(H,19,20)
    • InChI Key: KUZABABLVHWUGR-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 286.25092
  • Monoisotopic Mass: 286.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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